Cas no 860788-24-5 (tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate)

Tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure incorporates a Boc-protected amine and a 2,4-difluoroanilino moiety, enabling selective functionalization and further derivatization. The tert-butyloxycarbonyl (Boc) group enhances stability, facilitating handling and storage, while the difluoroaniline component contributes to its utility in constructing bioactive molecules. This compound is often employed in the development of kinase inhibitors and other therapeutic agents due to its balanced reactivity and compatibility with diverse reaction conditions. Its well-defined purity and consistent performance make it a reliable choice for research and industrial-scale synthesis.

tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate structure

860788-24-5 structure

Product Name:tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate

CAS No:860788-24-5

MF:

MW:

MDL:MFCD04124702

CID:4661456

Update Time:2025-06-22

tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate
- MDL： MFCD04124702

tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T177660-25mg	tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate	860788-24-5		25mg	$ 230.00	2022-06-03
TRC	T177660-50mg	tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate	860788-24-5		50mg	$ 380.00	2022-06-03
Matrix Scientific	171341-500mg	tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate	860788-24-5		500mg	$918.00	2023-09-07
Matrix Scientific	171341-1g	tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate	860788-24-5		1g	$1836.00	2023-09-07
Matrix Scientific	171341-5g	tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate	860788-24-5		5g	$7343.00	2023-09-07
A2B Chem LLC	AI70786-1mg	tert-butyl 4-[(2,4-difluorophenyl)amino]piperidine-1-carboxylate	860788-24-5	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI70786-5mg	tert-butyl 4-[(2,4-difluorophenyl)amino]piperidine-1-carboxylate	860788-24-5	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI70786-10mg	tert-butyl 4-[(2,4-difluorophenyl)amino]piperidine-1-carboxylate	860788-24-5	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI70786-500mg	tert-butyl 4-[(2,4-difluorophenyl)amino]piperidine-1-carboxylate	860788-24-5	>90%	500mg	$720.00	2024-04-19
A2B Chem LLC	AI70786-1g	tert-butyl 4-[(2,4-difluorophenyl)amino]piperidine-1-carboxylate	860788-24-5	>90%	1g	$1295.00	2024-04-19

tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate Related Literature

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Additional information on tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate

Professional Introduction to Tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate (CAS No. 860788-24-5)

Tert-Butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate, identified by its CAS number 860788-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Tert-butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate is characterized by a tetrahydro-1(2H)-pyridine core, which is a common scaffold in many bioactive molecules. This core is functionalized with a tert-butyl group at the carboxyl position and an anilino moiety substituted with two fluorine atoms at the 2 and 4 positions. The presence of these fluorine atoms introduces electron-withdrawing effects, which can modulate the electronic properties and reactivity of the molecule.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atoms in 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate play a crucial role in optimizing its pharmacokinetic properties, making it an attractive candidate for drug discovery efforts.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Studies have shown that molecules containing the tetrahydro-1(2H)-pyridine scaffold exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. The introduction of the tert-butyl group at the carboxyl position further enhances the stability of the molecule, allowing for more efficient synthesis and handling.

The anilino moiety in Tert-butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate is another key feature that contributes to its bioactivity. This group is known to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The presence of two fluorine atoms at the 2 and 4 positions of the aniline ring further enhances its binding affinity and selectivity.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. These compounds have been shown to exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. The fluorine atoms introduce electron-withdrawing effects that can stabilize reactive intermediates and enhance binding interactions with biological targets.

The synthesis of Tert-butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, has been instrumental in achieving efficient synthesis routes.

In conclusion, Tert-butyl 4-(2,4-difluoroanilino)tetrahydro-1(2H)-pyridinecarboxylate (CAS No. 860788-24-5) represents a promising candidate for further development in pharmaceutical research. Its unique molecular structure and bioactivity make it an attractive compound for drug discovery efforts aimed at developing novel therapeutic agents. As research in this field continues to advance, it is expected that compounds like this will play a significant role in addressing unmet medical needs.